Cas no 1456627-48-7 (2-Bromo-5-fluorophenyl acetate)

• Product Name: 2-Bromo-5-fluorophenyl acetate
• CAS No: 1456627-48-7
• MF: C₈H₆BrFO₂
• MW: 233.03
• CID: 5073645
• Update Time: 2025-10-29

2-Bromo-5-fluorophenyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluorophenyl acetate

• Inchi： 1S/C8H6BrFO2/c1-5(11)12-8-4-6(10)2-3-7(8)9/h2-4H,1H3
• InChI Key： LLAUPCWQQIAVBX-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(F)C=C1OC(=O)C

Additional information on 2-Bromo-5-fluorophenyl acetate

2-Bromo-5-fluorophenyl acetate (CAS No. 1456627-48-7): Properties, Applications, and Market Insights

2-Bromo-5-fluorophenyl acetate (CAS No. 1456627-48-7) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This brominated fluorophenyl derivative has gained significant attention due to its unique chemical properties and versatile applications. With the increasing demand for fluorinated compounds in drug discovery, this chemical serves as a valuable building block for synthesizing more complex molecules.

The molecular structure of 2-Bromo-5-fluorophenyl acetate features both bromine and fluorine substituents on the aromatic ring, making it particularly useful for cross-coupling reactions in medicinal chemistry. Researchers frequently utilize this compound as a precursor in the development of active pharmaceutical ingredients (APIs), especially for central nervous system (CNS) targeted drugs. The presence of both halogen atoms enhances the compound's reactivity in various palladium-catalyzed reactions, which are fundamental in modern drug synthesis.

Recent trends in green chemistry have highlighted the importance of 2-Bromo-5-fluorophenyl acetate as researchers seek more efficient synthetic pathways. The compound's stability under various conditions makes it suitable for flow chemistry applications, a growing area of interest in industrial-scale pharmaceutical production. Many laboratories now search for "sustainable synthesis of fluorophenyl compounds" or "eco-friendly bromination methods," reflecting the industry's shift toward environmentally conscious practices.

In analytical chemistry, 2-Bromo-5-fluorophenyl acetate serves as an important reference standard for method development in HPLC and GC-MS analysis. Its distinctive mass fragmentation pattern and UV absorption characteristics make it particularly useful for method validation in quality control laboratories. The compound's chromatographic properties are frequently studied, as evidenced by the growing number of searches for "HPLC method for bromo-fluorophenyl analysis" in scientific databases.

The global market for 2-Bromo-5-fluorophenyl acetate has shown steady growth, particularly in regions with strong pharmaceutical R&D sectors. Industry reports indicate increasing demand for "high-purity bromo-fluorophenyl derivatives" and "custom synthesis of halogenated aromatics." Manufacturers are responding by developing improved purification techniques to meet the stringent requirements of pharmaceutical-grade materials. The compound's storage stability and handling considerations are also common topics of inquiry among purchasing managers.

From a regulatory perspective, 2-Bromo-5-fluorophenyl acetate requires proper documentation as a research chemical. While not classified as hazardous under normal laboratory conditions, proper personal protective equipment (PPE) should always be used when handling this compound. The scientific community continues to investigate its potential applications, with recent patent literature revealing innovative uses in material science and electronic chemicals.

Future research directions for 2-Bromo-5-fluorophenyl acetate may include exploration of its photophysical properties for OLED materials or investigation of its biological activity in medicinal chemistry applications. The compound's versatility ensures it will remain an important tool for chemists working across multiple disciplines, from drug discovery to advanced materials development.